5-Azaspiro[2.5]octane-1-carboxylic acid

• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• SMILES: C1CC2(CC2C(=O)O)CNC1
• InChI: InChI=1S/C8H13NO2/c10-7(11)6-4-8(6)2-1-3-9-5-8/h6,9H,1-5H2,(H,10,11)
• InChIKey: NYMDBPDMYQKIAA-UHFFFAOYSA-N

5-Azaspiro[2.5]octane-1-carboxylic Acid – Core Spirocyclic Scaffold

5-Azaspiro[2.5]octane-1-carboxylic acid (CAS: 1502287-58-2) is a conformationally constrained, spirocyclic heterocyclic building block . Its rigid bicyclic architecture, combining a cyclopropane ring fused to a piperidine ring at a quaternary carbon, restricts molecular flexibility, thereby enhancing target selectivity and optimizing pharmacokinetic properties . This core scaffold is pivotal in medicinal chemistry, serving as a versatile intermediate for synthesizing diverse bioactive molecules, including potent enzyme inhibitors [1].

Conformationally constrained scaffold

May support target selectivity studies and PK property screening in drug discovery.

Free amine and carboxylic acid

Enables direct functionalization without deprotection, accelerating analog synthesis.

• [1] Yao, W. et al. (2007). Discovery of a Potent, Selective, and Orally Active Human Epidermal Growth Factor Receptor-2 Sheddase Inhibitor for the Treatment of Cancer. Journal of Medicinal Chemistry, 50(4), 603-606. View Source

Irreplaceability of 5-Azaspiro[2.5]octane-1-carboxylic Acid

Direct substitution of 5-Azaspiro[2.5]octane-1-carboxylic acid with other spirocyclic carboxylic acids or simple piperidine derivatives is not possible due to its unique conformational constraints and substitution pattern . The specific [2.5] ring system and the carboxylic acid at the 1-position dictate a precise three-dimensional orientation for downstream functionalization, which is critical for target engagement and scaffold diversification [1]. This contrasts with other regioisomers like 5-azaspiro[2.5]octane-8-carboxylic acid, which present different vectors for molecular interactions, leading to altered biological activity and synthetic utility .

Regioisomeric substitution

5-Azaspiro[2.5]octane-8-carboxylic acid presents a different carboxylate vector, which may alter molecular interaction profiles and synthetic utility.

Boc-protected analog

5-Boc-5-azaspiro[2.5]octane-1-carboxylic acid requires an extra deprotection step, which can reduce synthetic efficiency and limit acid-sensitive substrate compatibility.

[2.4] spirocyclic analogs

The smaller 5-azaspiro[2.4]heptane scaffold may exhibit distinct conformational preferences, leading to altered structure-activity relationships.

• [1] PubChem. 5-Azaspiro[2.5]octane-1-carboxylic acid. https://pubchem.ncbi.nlm.nih.gov/compound/53408978 View Source

5-Azaspiro[2.5]octane-1-carboxylic Acid vs. Key Comparators

Regioisomeric Differentiation: 1- vs. 8-Carboxylic Acid

5-Azaspiro[2.5]octane-1-carboxylic acid is a distinct chemical entity from its regioisomer, 5-azaspiro[2.5]octane-8-carboxylic acid. The key differentiator is the position of the carboxylic acid group on the spirocyclic framework, which alters the vector of molecular extension and interaction with biological targets . While both share the same molecular formula and weight, their IUPAC names, InChI Keys, and canonical SMILES strings are unique, confirming they are non-interchangeable compounds .

Regioisomeric identity

Head-to-head

Unique 3D vector from 1- vs 8-carboxylic acid

Regioisomer choice directly impacts pharmacophore geometry and target engagement.

Based on structural identifiers; experimental binding data not provided.

Evidence Dimension	Molecular Structure (Regioisomerism)
Target Compound Data	5-azaspiro[2.5]octane-1-carboxylic acid; IUPAC: 5-azaspiro[2.5]octane-2-carboxylic acid; InChI Key: NYMDBPDMYQKIAA-UHFFFAOYSA-N
Comparator Or Baseline	5-azaspiro[2.5]octane-8-carboxylic acid; IUPAC: 5-azaspiro[2.5]octane-8-carboxylic acid; InChI Key: XXMQWJOFJKZUKO-UHFFFAOYSA-N
Quantified Difference	Unique 3D vector for chemical elaboration; distinct biological target interaction profile
Conditions	In silico structural comparison based on standard chemical nomenclature and identifiers.

Why This Matters

Selecting the correct regioisomer is critical for maintaining the designed three-dimensional pharmacophore and achieving the intended biological activity in drug discovery programs.

Unprotected Amine vs. Boc-Protected Derivative

The utility of 5-Azaspiro[2.5]octane-1-carboxylic acid is directly contrasted with its Boc-protected analog, 5-Boc-5-azaspiro[2.5]octane-1-carboxylic acid (CAS: 1363382-36-8). The unprotected amine in the target compound provides a direct handle for acylation, reductive amination, or other N-functionalizations without the need for an initial deprotection step, thereby reducing overall synthetic step count . The Boc-protected version, while stable for storage, requires an additional acid-mediated deprotection (e.g., TFA or HCl) to liberate the reactive amine, which can be incompatible with acid-sensitive functionalities .

Synthetic step reduction

Head-to-head

1 step (free amine) vs 2 steps (Boc-deprotection required)

Eliminating deprotection can improve overall yield and accelerate analog synthesis.

Standard lab-scale acylation or alkylation workflows.

Evidence Dimension	Synthetic Steps to Free Amine Intermediate
Target Compound Data	1 synthetic step (direct use)
Comparator Or Baseline	5-Boc-5-azaspiro[2.5]octane-1-carboxylic acid: 2 synthetic steps (Boc-deprotection required)
Quantified Difference	Reduction of one synthetic step per sequence
Conditions	Standard laboratory-scale synthesis workflows for amine acylation or alkylation.

Why This Matters

Reducing synthetic steps increases overall yield, lowers cost, and accelerates the production of target molecules in both academic and industrial research settings.

Ring Size Comparison: [2.5] vs. [2.4] Spirocycle

The [2.5] spirocyclic framework of 5-azaspiro[2.5]octane-1-carboxylic acid distinguishes it from the smaller [2.4] system found in 5-azaspiro[2.4]heptane-6-carboxylic acid, a key intermediate in the synthesis of the antiviral drug ledipasvir [1]. The additional carbon in the [2.5] piperidine ring alters the molecule's conformational landscape, potentially affecting its ability to mimic natural substrates or fit into protein binding pockets compared to the more constrained [2.4] system [2].

Ring size difference

Class-level

[2.5] piperidine vs [2.4] pyrrolidine; +1 carbon

Altered dihedral angles and conformational landscape may influence target fit.

Molecular modeling studies; direct comparative biological data limited.

Evidence Dimension	Ring Size and Conformational Flexibility
Target Compound Data	5-azaspiro[2.5]octane (7-membered piperidine ring)
Comparator Or Baseline	5-azaspiro[2.4]heptane (6-membered piperidine ring)
Quantified Difference	Difference of one carbon atom in the heterocyclic ring, leading to altered dihedral angles and overall 3D shape.
Conditions	Molecular modeling studies of spirocyclic ring systems.

Why This Matters

The distinct ring size and resulting conformational profile allow medicinal chemists to fine-tune molecular interactions, potentially leading to improved selectivity or potency for different biological targets.

• [1] Bechara, W. S., et al. (2020). An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. Molecules, 25(23), 5644. View Source
• [2] Carreira, E. M., & Fessard, T. C. (2014). Four-membered ring-containing spirocycles: synthetic strategies and applications in medicinal chemistry. Chemical Reviews, 114(16), 8257-8322. View Source

Limited Comparative Biological Data

A thorough search of primary literature and patents reveals that high-strength, direct comparative data (e.g., head-to-head IC50, selectivity, or in vivo efficacy studies) for 5-Azaspiro[2.5]octane-1-carboxylic acid against its closest analogs is currently limited in the public domain. While the compound and its derivatives are recognized for their potential in medicinal chemistry, with related scaffolds showing nanomolar potency in enzyme inhibition (e.g., ADAM17 IC50 = 14 nM) , specific quantitative differentiation for the 1-carboxylic acid variant remains largely unpublished . This information gap underscores the importance of evaluating this compound based on its unique structural features and synthetic advantages for specific research programs.

Comparative data gap

Data to verify

No head-to-head IC50 or in vivo data for the 1-carboxylic acid variant

Selection relies on structural uniqueness and synthetic efficiency.

Public literature and patent review as of 2024.

Evidence Dimension	Availability of Comparative Biological Data
Target Compound Data	Limited public data for direct comparisons
Comparator Or Baseline	Closely related spirocyclic analogs (e.g., INCB3619, ADAM inhibitors)
Quantified Difference	Significant data gap; differentiation relies on structural and synthetic arguments.
Conditions	Comprehensive literature and patent search (as of 2024).

Why This Matters

Acknowledging this data gap allows researchers to make informed procurement decisions based on structural and synthetic merits, while also recognizing the potential for novel discoveries in less-explored chemical space.

Application Scenarios for 5-Azaspiro[2.5]octane-1-carboxylic Acid

Spirocyclic Drug Candidate Synthesis

Procure 5-Azaspiro[2.5]octane-1-carboxylic acid as a core scaffold for synthesizing conformationally constrained analogs in drug discovery programs. Its rigid structure is ideal for improving target selectivity and pharmacokinetic properties compared to flexible linear molecules. The free amine and carboxylic acid functionalities allow for rapid diversification, accelerating hit-to-lead optimization. Its use is supported by the development of potent ADAM and HER-2 sheddase inhibitors based on the 5-azaspiro[2.5]octane core [1].

Conformationally Biased Molecular Probes

Utilize 5-Azaspiro[2.5]octane-1-carboxylic acid to create rigid, three-dimensional molecular probes. The constrained geometry of the spirocycle can be exploited to map the topology of enzyme active sites or protein-protein interaction surfaces with higher precision than flexible, acyclic analogs. This is particularly valuable in fragment-based drug discovery (FBDD) where rigid fragments can yield high-quality binding interactions [2].

Building Block for Spirocyclic Libraries

Employ this compound as a starting material for constructing diverse spirocyclic libraries via parallel synthesis. The [2.5] spirocyclic core is an underrepresented scaffold in commercial screening collections, offering an opportunity to explore novel chemical space. Its functional groups are amenable to a wide range of robust chemical transformations (e.g., amide coupling, reductive amination, esterification), enabling the rapid generation of structurally unique compound sets for high-throughput screening [3].

Application

Selection Property

Validation Focus

Spirocyclic drug candidate synthesis

Conformationally constrained [2.5] scaffold with dual functional groups

Target selectivity and PK property screening in lead optimization

Conformationally biased molecular probes

Rigid three-dimensional geometry for mapping binding sites

Fragment-based screening and active-site topology studies

Building block for spirocyclic libraries

Free amine and carboxylic acid for rapid parallel diversification

Library diversity and underexplored chemical space exploration

• [1] Yao, W. et al. (2007). Discovery of a Potent, Selective, and Orally Active Human Epidermal Growth Factor Receptor-2 Sheddase Inhibitor for the Treatment of Cancer. Journal of Medicinal Chemistry, 50(4), 603-606. View Source
• [2] Carreira, E. M., & Fessard, T. C. (2014). Four-membered ring-containing spirocycles: synthetic strategies and applications in medicinal chemistry. Chemical Reviews, 114(16), 8257-8322. View Source
• [3] Diversity-oriented synthesis of azaspirocycles. (2004). Angewandte Chemie International Edition, 43(34), 4497-4501. View Source